CK-636
CK-636
Brand Name:
Vulcanchem
CAS No.:
442632-72-6
VCID:
VC0523912
InChI:
InChI=1S/C16H16N2OS/c1-11-12(13-5-2-3-6-14(13)18-11)8-9-17-16(19)15-7-4-10-20-15/h2-7,10,18H,8-9H2,1H3,(H,17,19)
SMILES:
CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=CS3
Molecular Formula:
C16H16N2OS
Molecular Weight:
284.4 g/mol
CK-636
CAS No.: 442632-72-6
Inhibitors
VCID: VC0523912
Molecular Formula: C16H16N2OS
Molecular Weight: 284.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| CAS No. | 442632-72-6 |
|---|---|
| Product Name | CK-636 |
| Molecular Formula | C16H16N2OS |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | N-[2-(2-methyl-1H-indol-3-yl)ethyl]thiophene-2-carboxamide |
| Standard InChI | InChI=1S/C16H16N2OS/c1-11-12(13-5-2-3-6-14(13)18-11)8-9-17-16(19)15-7-4-10-20-15/h2-7,10,18H,8-9H2,1H3,(H,17,19) |
| Standard InChIKey | ACAKNPKRLPMONU-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=CS3 |
| Canonical SMILES | CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=CS3 |
| Appearance | white to off-white solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Synonyms | CK636; CK 636; CK-636; CK0944636; CK-0944636; CK 0944636. |
| Reference | 1: Kwon KW, Park H, Doh J. Migration of T cells on surfaces containing complex nanotopography. PLoS One. 2013 Sep 12;8(9):e73960. doi: 10.1371/journal.pone.0073960. eCollection 2013. PubMed PMID: 24069255; PubMed Central PMCID: PMC3771970. 2: Zhou K, Muroyama A, Underwood J, Leylek R, Ray S, Soderling SH, Lechler T. Actin-related protein2/3 complex regulates tight junctions and terminal differentiation to promote epidermal barrier formation. Proc Natl Acad Sci U S A. 2013 Oct 1;110(40):E3820-9. doi: 10.1073/pnas.1308419110. Epub 2013 Sep 16. PubMed PMID: 24043783; PubMed Central PMCID: PMC3791730. 3: Nolen BJ, Tomasevic N, Russell A, Pierce DW, Jia Z, McCormick CD, Hartman J, Sakowicz R, Pollard TD. Characterization of two classes of small molecule inhibitors of Arp2/3 complex. Nature. 2009 Aug 20;460(7258):1031-4. doi: 10.1038/nature08231. Epub 2009 Aug 2. PubMed PMID: 19648907; PubMed Central PMCID: PMC2780427. |
| PubChem Compound | 588963 |
| Last Modified | Aug 15 2023 |
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